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Compound of Interest

Compound Name: Di(3,5,5-trimethylhexyl)amine

CAS No.: 926-75-0

Cat. No.: B124104

Get Quote

Executive Summary & Scientific Context
Di(3,5,5-trimethylhexyl)amine (CAS: 111-28-4), often chemically identified as a high-purity

isomer of diisononylamine (DINA), represents a critical class of hindered secondary amines. In

hydrometallurgy and industrial biotechnology, secondary amines are the functional bridge

between primary amines (high reactivity, high water solubility) and tertiary amines (high

selectivity, low reactivity).

This guide provides a rigorous cross-validation framework for researchers replacing generic

secondary amines (e.g., Amberlite LA-2) with Di(3,5,5-trimethylhexyl)amine. The specific

branching at the 3,5,5-position imparts unique steric properties that alter phase disengagement

speeds and third-phase formation thresholds compared to linear analogues.

Primary Application Scope:

Reactive Extraction: Recovery of carboxylic acids (Lactic, Succinic) from fermentation

broths.
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Hydrometallurgy: Extraction of anionic metal complexes (Cr(VI), U(VI)) from acidic

sulfate/chloride media.

Comparative Landscape: The "Rivals"
To validate the performance of Di(3,5,5-trimethylhexyl)amine, it must be benchmarked

against the industry standards.

Table 1: Physicochemical Comparison of Extractants
Feature

Di(3,5,5-

trimethylhexyl)amine

Amberlite LA-2

(Benchmark)
Alamine 336

(Tertiary Control)

Structure
Secondary (Highly

Branched)

Secondary (Highly

Branched)

Tertiary (Linear

chains)

Basicity Moderate Moderate Low

Steric Hindrance
High (Beta-branching

effect)
High Moderate

Viscosity Low to Medium High Medium

Selectivity High for bulky anions High for bulky anions High for protons

Risk Profile
Amide formation at

>120°C

Amide formation at

>130°C
No Amide formation

Mechanistic Differentiator
The 3,5,5-trimethylhexyl tail provides a "hydrophobic shield" around the nitrogen center. While

this reduces the kinetics of extraction slightly compared to linear amines, it significantly

suppresses the co-extraction of water, a common failure point in Amberlite LA-2 systems.

Visualizing the Mechanism
The following diagram illustrates the competitive extraction mechanism and the steric

"shielding" effect that must be validated.
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Caption: Figure 1.[1] Mechanism of reactive extraction showing the role of steric hindrance in

stabilizing the interfacial complex.

Experimental Validation Protocols
To scientifically validate Di(3,5,5-trimethylhexyl)amine, you cannot rely on simple yield

calculation. You must use a Mass Balance Closure approach to rule out loss of amine to the

aqueous phase or irreversible amide formation.

Protocol A: Determination of Distribution Coefficient ( )
with Mass Balance Check
Objective: Quantify extraction efficiency while verifying chemical stability. Target Solute: Lactic

Acid (Model Carboxylic Acid) or Cr(VI).

Materials:

Extractant: Di(3,5,5-trimethylhexyl)amine (0.5 M).

Diluent: 1-Octanol (Active diluent) or Kerosene + 10% Isodecanol (Modifier).

Aqueous Feed: 0.1 M Lactic Acid.

Step-by-Step Workflow:
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Preparation: Dissolve the amine in the chosen diluent to create the Organic Phase (

).

Contact: Mix Organic and Aqueous phases in a 1:1 volume ratio in a thermostated shaker

bath at 25°C.

Critical: Shake for 4 hours to ensure equilibrium (bulky amines have slower kinetics).

Separation: Centrifuge at 4000 rpm for 10 minutes.

Aqueous Analysis: Titrate the aqueous raffinate with NaOH (

).

Stripping (The Validation Step):

Take the loaded organic phase and contact it with 1.0 M NaOH (1:1 ratio).

Analyze the stripped aqueous phase to recover the acid (

).

Calculation & Logic Check:

Validation Rule: The mass of acid stripped must equal the mass of acid lost from the feed

5%.

Failure Mode: If

, the amine may have formed a stable amide or the complex is not reversible (common
with impurities).

Protocol B: Third-Phase Formation Threshold Mapping
Bulky amines like Di(3,5,5-trimethylhexyl)amine are prone to "Third Phase Formation"

(splitting into diluent-rich and complex-rich layers) if the loading is too high.

Workflow:
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Prepare a series of amine concentrations (0.1 M to 1.0 M).

Contact with increasing concentrations of solute (Acid/Metal).

Observe the interface after centrifugation.

Success Criteria: The system remains biphasic (Clear Organic / Clear Aqueous).

Failure Criteria: Appearance of a cloudy middle layer.

Data Interpretation & Troubleshooting
When analyzing your results, use this decision matrix to interpret discrepancies between

Di(3,5,5-trimethylhexyl)amine and standard literature values.

Observation Probable Cause Corrective Action

Low

vs. Amberlite

Steric hindrance is blocking

the active site.

Increase temperature to 40°C

or switch to a more polar

diluent (e.g., MIBK).

Emulsion Formation
Viscosity is too high or

surfactant effect.

Add 5-10% TBP (Tributyl

Phosphate) as a phase

modifier.

Amine Loss to Aqueous
The specific isomer is slightly

more soluble than expected.

Use a "Pre-equilibration" step

with acid-free water to saturate

the aqueous phase with amine

traces before the actual run.

Cross-Validation Workflow Diagram
Use this logic flow to certify the reagent for your specific process.
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Start Validation:
Di(3,5,5-trimethylhexyl)amine
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Caption: Figure 2. Decision tree for validating amine performance in solvent extraction

systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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